Cas no 849206-42-4 (3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one)

3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one structure

849206-42-4 structure

Product Name:3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one

CAS No:849206-42-4

MF:C₁₀H₁₄N₂O₂

MW:194.230362415314

CID:1118841

Update Time:2024-01-09

3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one Chemical and Physical Properties

Names and Identifiers

- 3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one
- 3,6-Dihydro-6,6-dimethyl-2-propyl-4H-furo[3,4-d]imidazol-4-one (ACI)
- 4H-Furo[3,4-d]imidazol-4-one, 1,6-dihydro-6,6-dimethyl-2-propyl- (9CI)
- Inchi： 1S/C10H14N2O2/c1-4-5-6-11-7-8(12-6)10(2,3)14-9(7)13/h4-5H2,1-3H3,(H,11,12)
- InChI Key： DZDICYVKNPSJCQ-UHFFFAOYSA-N
- SMILES： O=C1C2=C(NC(CCC)=N2)C(C)(C)O1

3,6-dihydro-6,6-dimethyl-2-propyl-4H-Furo[3,4-d]imidazol-4-one Production Method

Production Method 1

144690-04-0

849206-42-4

Reaction Conditions

1.1 Reagents: Tosyl chloride , Pyridine Solvents: Dichloromethane ; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2
1.3 Reagents: Sodium bicarbonate ; pH 9

Reference

A novel synthesis of olmesartan medoxomil and examination of its related impurities

Wu, Taizhi; Liu, Xiaohua; Zhang, Fuli; Xie, Meihua, Yaoxue Xuebao, 2006, 41(6), 537-543

Production Method 2

144690-04-0

849206-42-4

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Acetone ; 45 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8, rt

Reference

Identification, Synthesis, and Comprehension of an Imidazole N-3 Regioisomeric Impurity of Olmesartan Medoxomil Key Intermediate

Lu, Jianwu ; Li, Xiao; Yuan, Shun; Wang, Yinquan; Sun, Han; et al, Organic Process Research & Development, 2022, 26(4), 1247-1257